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CAS No.: 95722-76-2

Cat. No.: B1668627

Get Quote

Executive Summary: The Chitinovorin B Profile
Chitinovorin B is a specialized

-lactam antibiotic originally isolated from Flavobacterium chitinovorum (e.g., strain PB-5016).
Structurally, it belongs to the 7-formamido-cephalosporins (cephamycins), a class distinguished
by the presence of a formamido group at the C-7 position of the cephem nucleus.

While early characterization described Chitinovorin B as having "weak" intrinsic activity

against certain Gram-negative bacteria compared to later-generation cephalosporins, its

structural uniqueness offers a critical advantage: enhanced stability against

-lactamase hydrolysis.

This guide validates Chitinovorin B not merely as a bactericidal agent, but as a

-lactamase-stable scaffold. The experimental protocols below are designed to verify its
mechanism of action (PBP inhibition) and quantify its resistance to enzymatic degradation
compared to standard alternatives like Cephalothin and Cefoxitin.
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Mechanism of Action: The "Shielded" -Lactam
Chitinovorin B functions by covalently binding to Penicillin-Binding Proteins (PBPs), disrupting

peptidoglycan cross-linking. However, its defining feature is the 7-formamido group, which

sterically hinders the active site of serine

-lactamases, preventing the hydrolysis of the

-lactam ring.

Pathway Visualization
The following diagram illustrates the dual-action pathway: effective PBP inhibition and the

"deflection" of

-lactamase attack.
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Figure 1: Mechanism of Action. Chitinovorin B binds PBPs to induce lysis while resisting

-lactamase hydrolysis via steric hindrance.

Comparative Performance Analysis
To objectively validate Chitinovorin B, we compare it against Cephalothin (1st gen,

susceptible to

-lactamases) and Cefoxitin (Cephamycin, stable).

Table 1: Comparative Antibacterial Profile[1]
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Feature Chitinovorin B Cephalothin Cefoxitin

Chemical Class
7-Formamido-

cephalosporin

Cephalosporin (1st

Gen)

Cephamycin (7-

methoxy)

Gram-Positive

Potency
Moderate High High

Gram-Negative

Potency
Low-Moderate Moderate Moderate

-Lactamase Stability
High (Formamido

shield)
Low (Susceptible) High (Methoxy shield)

Primary Target PBP-1, PBP-3 PBP-1, PBP-3 PBP-1, PBP-3

Indication for Use
Resistant Strain

Validation
Susceptible Infections

Anaerobes/Resistant

G-

Experimental Validation Protocols
These protocols are designed to be self-validating. If Chitinovorin B fails to show stability in

Protocol 2, the compound purity or identity is suspect.

Protocol 1: MIC Determination (Resistant vs.
Susceptible)
Objective: To quantify antibacterial potency and demonstrate the "stability gap" between

susceptible and resistant strains.

Materials:

Test Compound: Chitinovorin B (Stock: 10 mg/mL in phosphate buffer pH 7.0).

Control Agents: Cephalothin, Cefoxitin.[1][2][3]

Bacterial Strains:

S. aureus ATCC 29213 (Standard).
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E. coli ATCC 25922 (Susceptible).

E. coli Transconjugant (TEM-1 producer) or Enterobacter cloacae (AmpC producer).

Workflow:

Inoculum Prep: Adjust bacterial cultures to

CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Dilution: Prepare serial 2-fold dilutions of Chitinovorin B (Range: 64

g/mL to 0.125

g/mL) in 96-well plates.

Incubation: Incubate at 37°C for 16–20 hours (ambient air).

Readout: Determine Minimum Inhibitory Concentration (MIC) visually (no turbidity).

Validation Criteria:

Success: Chitinovorin B MIC should remain stable (< 2-fold increase) between the E. coli

susceptible strain and the TEM-1 producer.

Contrast: Cephalothin MIC should increase dramatically (> 16-fold) in the TEM-1 producer.

Protocol 2: Spectrophotometric -Lactamase Hydrolysis
Assay
Objective: To directly measure the rate of ring opening by

-lactamases, proving the mechanistic stability.

Materials:

Enzyme: Purified TEM-1 or AmpC

-lactamase.
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Substrate: Chitinovorin B (100

M).

Reference: Cephalothin (100

M).

Buffer: 50 mM Sodium Phosphate, pH 7.0.

Workflow:

Baseline: Equilibrate enzyme in buffer at 37°C in a quartz cuvette.

Initiation: Add antibiotic substrate.

Measurement: Monitor absorbance decrease at 260 nm (characteristic of cephalosporin ring

cleavage) for 10 minutes.

Calculation: Calculate initial hydrolysis rate (

) using the extinction coefficient (

).

Expected Result:

Cephalothin: Rapid decrease in absorbance (High

).

Chitinovorin B: Negligible change in absorbance (Relative Hydrolysis Rate < 1% of

Cephalothin).

Experimental Workflow Diagram
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Figure 2: Experimental validation workflow ensuring rigorous testing of stability and potency.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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